Cas no 219298-74-5 (3-(2-Hydroxy-3,4,5,6-tetramethoxyphenyl)-1-phenylprop-2-en-1-one)

• Product Name: 3-(2-Hydroxy-3,4,5,6-tetramethoxyphenyl)-1-phenylprop-2-en-1-one
• CAS No: 219298-74-5
• MF: C₁₉H₂₀O₆
• MW: 344.358506202698
• CID: 836940
• PubChem ID: 73554054
• Update Time: 2025-04-19

3-(2-Hydroxy-3,4,5,6-tetramethoxyphenyl)-1-phenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-Hydroxy-3,4,5,6-tetramethoxyphenyl)-1-phenylprop-2-en-1-one
• 2-Hydroxy-3,4,5,6-tetramethoxych
• 2-Hydroxy-3,4,5,6-tetramethoxychalcone
• (2E)-3-(2-Hydroxy-3,4,5,6-tetramethoxyphenyl)-1-phenyl-2-propen-1-one
• AKOS022184810
• (E)-3-(2-hydroxy-3,4,5,6-tetramethoxyphenyl)-1-phenylprop-2-en-1-one
• DB-330361
• 219298-74-5
• FS-9318
• SCHEMBL7197497
• [ "" ]

• Inchi： 1S/C19H20O6/c1-22-16-13(10-11-14(20)12-8-6-5-7-9-12)15(21)17(23-2)19(25-4)18(16)24-3/h5-11,21H,1-4H3/b11-10+
• InChI Key： WKHFCYYMOLJMDZ-ZHACJKMWSA-N
• SMILES： O(C)C1C(=C(C(=C(C=1/C=C/C(C1C=CC=CC=1)=O)O)OC)OC)OC

Computed Properties

• Exact Mass: 344.12598835g/mol
• Monoisotopic Mass: 344.12598835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 532.7±50.0 °C at 760 mmHg
• Flash Point: 189.8±23.6 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

3-(2-Hydroxy-3,4,5,6-tetramethoxyphenyl)-1-phenylprop-2-en-1-one Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone